Cas no 766-04-1 (Lithium,(phenylmethyl)-)

Lithium,(phenylmethyl)- structure
Lithium,(phenylmethyl)- structure
Product Name:Lithium,(phenylmethyl)-
CAS No:766-04-1
MF:C7H7Li
MW:98.0714819431305
CID:562654
PubChem ID:10898650
Update Time:2025-04-19

Lithium,(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Lithium,(phenylmethyl)-
    • BENZYLLITHIUM
    • lithium,methanidylbenzene
    • Benzene, methyl-, lithium complex
    • Lithium benzylide
    • Lithium,benzyl- (6CI,7CI,8CI)
    • Q4083779
    • TWJQSPJRLOHLAM-UHFFFAOYSA-N
    • 766-04-1
    • AKOS006274827
    • DTXSID40447516
    • Inchi: 1S/C7H7.Li/c1-7-5-3-2-4-6-7;/h2-6H,1H2;/q-1;+1
    • InChI Key: YNXURHRFIMQACJ-UHFFFAOYSA-N
    • SMILES: C1([CH2-])C=CC=CC=1.[Li+]

Computed Properties

  • Exact Mass: 97.06993
  • Monoisotopic Mass: 98.07077866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 46.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Soluble in ether solvents, it can be recrystallized from n-hexane
  • PSA: 0
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